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Compound of Interest

Compound Name: NP-313

Cat. No.: B1679994 Get Quote

Researchers and drug development professionals handling NP-313 must adhere to strict safety

and disposal protocols due to its hazardous nature. This guide provides essential information

on the proper disposal procedures for NP-313, emphasizing safety, environmental protection,

and regulatory compliance.

Chemical and Physical Properties
A clear understanding of NP-313's properties is fundamental to its safe handling and disposal.

Property Value

Synonyms
NP 313, NP313, NSC-4264, NSC 4264,

NSC4264

Molecular Formula C₁₂H₈ClNO₃

Molecular Weight 249.65 g/mol

Appearance Solid

Storage

Store at -20°C (powder) or -80°C (in solvent) in

a tightly sealed container in a cool, well-

ventilated area. Keep away from direct sunlight

and sources of ignition.[1]

Incompatibilities
Strong acids/alkalis, strong oxidizing/reducing

agents.[1]
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Hazard Identification and Safety Precautions
NP-313 is classified as a hazardous substance with the following primary concerns:

Acute oral toxicity (Category 4): Harmful if swallowed.[1]

Acute and chronic aquatic toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

Personal Protective Equipment (PPE): When handling NP-313, the following PPE is

mandatory:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing.[1]

Respiratory Protection: A suitable respirator should be used.[1]

It is crucial to work in a well-ventilated area, preferably within a chemical fume hood, and to

have an accessible safety shower and eye wash station.[1]

Step-by-Step Disposal Procedure
The guiding principle for the disposal of NP-313 is to prevent its release into the environment.

[1] All waste containing NP-313 must be treated as hazardous waste and disposed of through

an approved waste disposal plant.

Step 1: Segregation and Collection

All disposable materials that have come into contact with NP-313, including gloves, pipette

tips, and contaminated labware, must be collected in a designated, leak-proof, and clearly

labeled hazardous waste container.

Solutions containing NP-313 should be collected in a separate, compatible, and clearly

labeled hazardous waste container. Do not mix with other waste streams unless compatibility

has been verified.
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Step 2: Container Labeling

The hazardous waste container must be labeled with the words "Hazardous Waste," the full

chemical name "NP-313," and a clear description of the contents (e.g., "Solid waste

contaminated with NP-313" or "Aqueous solution of NP-313").

Include the hazard pictograms for "Harmful" and "Hazardous to the Aquatic Environment."

Step 3: Storage Pending Disposal

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the collection and disposal of the NP-313
waste.

Provide the waste disposal service with a copy of the Safety Data Sheet (SDS) for NP-313.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential

personnel.

Wear Full PPE: Don full personal protective equipment as described above.

Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses.[1]

Clean-up:

For solutions, absorb with a finely-powdered, inert, liquid-binding material (e.g., diatomite,

universal binders).[1]
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For solid spills, carefully sweep or scoop the material to avoid dust formation.

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Disposal: Collect all contaminated materials and dispose of them as hazardous waste

according to the procedures outlined in Section 3.

Experimental Workflow and Disposal Logic
The following diagrams illustrate a typical experimental workflow involving NP-313 and the

logical steps for its proper disposal.
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Preparation Experimentation

Waste Generation

Weigh NP-313 Powder Dissolve in Solvent Treat Cells/Tissues Perform Assay

Contaminated Solids
(Gloves, Tips)

Contaminated Liquids
(Media, Buffers)

NP-313 Waste Generated

Segregate Solid and Liquid Waste

Collect in Labeled
Solid Hazardous Waste Container

Collect in Labeled
Liquid Hazardous Waste Container

Store in Secondary Containment
in a Secure Area

Contact EHS or
Licensed Waste Contractor

Dispose via Approved
Waste Disposal Plant

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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